Cas no 2385094-38-0 (6-Chloro-2-fluoro-3-formylbenZamide)

• Product Name: 6-Chloro-2-fluoro-3-formylbenZamide
• CAS No: 2385094-38-0
• MF: C₈H₅ClFNO₂
• MW: 201.582204580307
• CID: 6794806
• PubChem ID: 171009844
• Update Time: 2025-08-03

6-Chloro-2-fluoro-3-formylbenZamide Chemical and Physical Properties

Names and Identifiers

• MFCD34764059
• 6-Chloro-2-fluoro-3-formylbenZamide
• 2385094-38-0

• Inchi： 1S/C8H5ClFNO2/c9-5-2-1-4(3-12)7(10)6(5)8(11)13/h1-3H,(H2,11,13)
• InChI Key： DOCJRGVSSKOFIT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C(=C1C(N)=O)F

Computed Properties

• Exact Mass: 200.9992843g/mol
• Monoisotopic Mass: 200.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

Additional information on 6-Chloro-2-fluoro-3-formylbenZamide

6-Chloro-2-fluoro-3-formylbenzamide: A Comprehensive Overview

The compound 6-Chloro-2-fluoro-3-formylbenzamide (CAS No. 2385094-38-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with chlorine, fluorine, and a formyl group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 6-Chloro-2-fluoro-3-formylbenzamide in the development of advanced materials, particularly in the realm of organic electronics. The molecule's ability to form stable crystalline structures has been leveraged in the creation of high-performance organic semiconductors. For instance, researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) materials with exceptional charge transport properties. These findings underscore its importance in the ongoing quest for next-generation electronic devices.

In addition to its electronic applications, 6-Chloro-2-fluoro-3-formylbenzamide has also been explored for its role in medicinal chemistry. The compound's structural features make it a promising candidate for drug design, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles. Recent advancements in computational chemistry have enabled scientists to predict the compound's interactions with biological systems with unprecedented accuracy, further enhancing its potential in therapeutic applications.

The synthesis of 6-Chloro-2-fluoro-3-formylbenzamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorination and fluorination of the benzene ring, followed by the introduction of the formyl group through a nucleophilic substitution reaction. The optimization of these steps has been a focus of recent research efforts, with studies revealing novel catalytic systems that significantly improve reaction yields and selectivity.

From an environmental standpoint, 6-Chloro-2-fluoro-3-formylbenzamide exhibits favorable biodegradation characteristics under controlled conditions. This makes it an attractive option for use in sustainable chemical processes. Moreover, its compatibility with eco-friendly solvents has positioned it as a key player in green chemistry initiatives.

In conclusion, 6-Chloro-2-fluoro-3-formylbenzamide (CAS No. 2385094-38-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, continues to drive innovation in both academic and industrial settings. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility and impact on various industries.